Cas no 21661-12-1 ((9E,12Z,15E)-octadeca-9,12,15-trienoic acid)

(9E,12Z,15E)-octadeca-9,12,15-trienoic acid structure
21661-12-1 structure
Product Name:(9E,12Z,15E)-octadeca-9,12,15-trienoic acid
CAS No:21661-12-1
MF:C18H30O2
MW:278.429605960846
CID:1408918
PubChem ID:5312500
Update Time:2025-04-20

(9E,12Z,15E)-octadeca-9,12,15-trienoic acid Chemical and Physical Properties

Names and Identifiers

    • (9E,12Z,15E)-octadeca-9,12,15-trienoic acid
    • C18:3n-3,6,9
    • 21661-12-1
    • 9,12,15-Octadecatrienoic acid, (E,Z,E)-
    • 9E,12Z,15E-octadecatrienoic acid
    • LMFA01030349
    • CHEBI:180187
    • SCHEMBL11583312
    • Inchi: 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3+,7-6-,10-9+
    • InChI Key: DTOSIQBPPRVQHS-BXPSWRNBSA-N
    • SMILES: OC(CCCCCCC/C=C/C/C=C\C/C=C/CC)=O

Computed Properties

  • Exact Mass: 278.2247
  • Monoisotopic Mass: 278.22458
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 0.924
  • Boiling Point: 443.4°C at 760 mmHg
  • Flash Point: 275.7°C
  • Refractive Index: 1.49
  • PSA: 37.3
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